Cas no 652138-83-5 (Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl-)

• Product Name: Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl-
• CAS No: 652138-83-5
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 402673
• PubChem ID: 57781845
• Update Time: 2025-05-24

Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl-
• (6-aminopyridin-3-yl)-(4-methylpiperazin-1-yl)methanone
• 2-amino-5-(4-methyl-piperazin-1-yl-carbonyl)-pyridine
• DTXSID90727890
• (6-Aminopyridin-3-yl)(4-methylpiperazin-1-yl)methanone
• AKOS011434747
• SCHEMBL107791
• JZYJBWFPXITDHW-UHFFFAOYSA-N
• 652138-83-5
• (6-Amino-pyridin-3-yl)-(4-methyl-piperazin-1-yl)-methanone

• Inchi： 1S/C11H16N4O/c1-14-4-6-15(7-5-14)11(16)9-2-3-10(12)13-8-9/h2-3,8H,4-7H2,1H3,(H2,12,13)
• InChI Key： JZYJBWFPXITDHW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)N)N1CCN(C)CC1

Computed Properties

• Exact Mass: 220.13258
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• PSA: 62.46

Additional information on Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl-

Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl-

Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl-, also known by its CAS registry number 652138-83-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a piperazine ring with a substituted pyridine moiety. The presence of the amino group and the carbonyl group within its structure contributes to its versatile reactivity and functional properties.

The synthesis of Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl- involves a series of carefully designed chemical reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

In terms of applications, Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl- has shown promise in the field of drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied. For instance, recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer cell proliferation. This compound's unique electronic properties make it an attractive candidate for designing novel therapeutic agents targeting various diseases.

Moreover, the compound has been investigated for its role in materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been explored in recent research. These materials exhibit exceptional porosity and stability, making them suitable for gas storage and catalytic applications. The integration of Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl- into MOFs has been shown to enhance their mechanical strength and thermal stability.

The structural versatility of Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl- also extends to its use in polymer chemistry. Researchers have successfully incorporated this compound into polymeric materials to improve their mechanical and electrical properties. For example, blends containing this compound have exhibited enhanced conductivity due to its ability to facilitate charge transport within the polymer matrix.

In addition to its chemical applications, Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl- has been studied for its environmental impact. Recent research has focused on its biodegradability and toxicity profiles under various conditions. Understanding these properties is crucial for ensuring the safe handling and disposal of this compound in industrial settings.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl-. Quantum mechanical calculations have revealed the distribution of electron density within the molecule, which correlates with its observed reactivity patterns. These findings have been instrumental in guiding experimental studies aimed at modifying the compound's properties for specific applications.

In conclusion, Piperazine, 1-[(6-amino-3-pyridinyl)carbonyl]-4-methyl- (CAS No: 652138-83-5) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique molecular architecture enables it to serve as a valuable building block in drug design, materials science, and polymer chemistry. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemical innovation.